Cas no 2228574-06-7 (2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol)

• Product Name: 2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol
• CAS No: 2228574-06-7
• MF: C₅H₁₀N₄O
• MW: 142.159100055695
• CID: 5842384
• PubChem ID: 165946106
• Update Time: 2025-05-21

2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• β,β-Dimethyl-2H-tetrazole-5-ethanol
• 2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol
• 2-Methyl-2-(1H-tetrazol-5-yl)propan-1-ol
• EN300-2005969
• 2228574-06-7

• Inchi： 1S/C5H10N4O/c1-5(2,3-10)4-6-8-9-7-4/h10H,3H2,1-2H3,(H,6,7,8,9)
• InChI Key： NYGVTZMPEZCZJS-UHFFFAOYSA-N
• SMILES： N1=C(C(C)(C)CO)N=NN1

Computed Properties

• Exact Mass: 142.08546096g/mol
• Monoisotopic Mass: 142.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 319.0±44.0 °C(Predicted)
• pka: 4.79±0.10(Predicted)

Additional information on 2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol

Introduction to 2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol (CAS No. 2228574-06-7)

2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol, identified by its CAS number 2228574-06-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule has garnered attention due to its unique structural features and potential biological activities. The presence of a tetrazole moiety in its molecular structure suggests a high degree of reactivity and versatility, which may be exploited for the development of novel therapeutic agents.

The compound's structure consists of a methyl-substituted propanol backbone linked to a tetrazole ring at the second carbon position. This arrangement creates a molecule with both hydrophilic and lipophilic characteristics, making it a promising candidate for drug delivery systems and pharmacokinetic studies. The tetrazole ring is known for its ability to participate in hydrogen bonding and metal coordination, which can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in tetrazole-containing compounds due to their demonstrated efficacy in various pharmacological applications. Studies have shown that molecules incorporating tetrazole moieties exhibit properties such as anti-inflammatory, antimicrobial, and anticancer activities. The specific substitution pattern in 2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol may enhance its binding affinity to certain enzymes or receptors, making it a valuable scaffold for drug design.

One of the most compelling aspects of this compound is its potential role in the development of neuroprotective agents. The tetrazole ring has been shown to interact with neurological pathways, suggesting that derivatives of this compound could be effective in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, the hydroxyl group at the terminal carbon provides a site for further functionalization, allowing researchers to tailor the molecule's properties for specific therapeutic needs.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of 2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how this compound might exert its effects at the molecular level. These studies also highlight the importance of optimizing the substitution pattern on the tetrazole ring to maximize efficacy while minimizing side effects.

The synthesis of 2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol presents unique challenges due to the sensitivity of the tetrazole ring to environmental conditions. However, recent improvements in synthetic methodologies have made it possible to produce this compound with high yield and purity. These advancements are crucial for conducting further biological evaluations and for scaling up production for clinical trials.

In conclusion, 2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol (CAS No. 2228574-06-7) represents a promising avenue for pharmaceutical innovation. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in addressing some of today's most pressing medical challenges.